molecular formula C7H11Br B15262446 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane

1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane

Cat. No.: B15262446
M. Wt: 175.07 g/mol
InChI Key: RQXVKELVRFOCKP-UHFFFAOYSA-N
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Description

Molecular Formula: C₇H₁₁Br
Molecular Weight: 175.07 g/mol
CAS Number: 1882654-63-8
Structural Features:

  • A cyclopropane ring substituted with a bromomethyl (-CH₂Br) group and a propenyl (allyl, CH₂CH=CH₂) group at the same carbon atom.
  • SMILES: C1C(C1)(Br)C=C
  • InChIKey: Not explicitly provided, but derivable from the structure .

Properties

Molecular Formula

C7H11Br

Molecular Weight

175.07 g/mol

IUPAC Name

1-(bromomethyl)-1-prop-2-enylcyclopropane

InChI

InChI=1S/C7H11Br/c1-2-3-7(6-8)4-5-7/h2H,1,3-6H2

InChI Key

RQXVKELVRFOCKP-UHFFFAOYSA-N

Canonical SMILES

C=CCC1(CC1)CBr

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Cyclopropane Derivatives

Structural and Functional Group Variations

1-(Bromomethyl)-1-(propan-2-yl)cyclopropane
  • Molecular Formula : C₇H₁₃Br
  • Molecular Weight : 177.07 g/mol
  • Key Differences: Replaces the propenyl group with an isopropyl (-CH(CH₃)₂) group. Higher lipophilicity (logP = 2.91) due to the bulky, non-polar isopropyl group . Reduced unsaturation, limiting participation in conjugation-based reactions (e.g., Diels-Alder) compared to the propenyl variant .
1-(Bromomethyl)-1-(difluoromethyl)cyclopropane
  • Molecular Formula : C₅H₇BrF₂
  • Molecular Weight : 177.02 g/mol
  • Key Differences: Substitutes propenyl with a difluoromethyl (-CF₂H) group.
1,1-Bis(bromomethyl)cyclopropane
  • Molecular Formula : C₅H₈Br₂
  • Molecular Weight : 243.93 g/mol
  • Key Differences: Two bromomethyl groups increase molecular weight and reactivity (e.g., SN2 substitutions). Potential for cross-linking or polymer formation, unlike the mono-substituted target compound .
1-(5-Bromopent-2-en-2-yl)cyclopropane
  • Molecular Formula : C₈H₁₂Br
  • Key Differences :
    • Longer carbon chain (pentenyl) introduces additional rotatable bonds and steric effects.
    • Extended conjugation may influence photochemical properties .

Physicochemical and Reactivity Profiles

Compound Molecular Formula Molecular Weight (g/mol) Substituents logP Reactivity Notes
Target Compound C₇H₁₁Br 175.07 Bromomethyl, Propenyl N/A Allyl group enables cycloaddition reactions.
1-(Bromomethyl)-1-(propan-2-yl)cyclopropane C₇H₁₃Br 177.07 Bromomethyl, Isopropyl 2.91 Higher lipophilicity; limited conjugation.
1-(Bromomethyl)-1-(difluoromethyl)cyclopropane C₅H₇BrF₂ 177.02 Bromomethyl, Difluoromethyl N/A Polar substituents enhance solubility.
1,1-Bis(bromomethyl)cyclopropane C₅H₈Br₂ 243.93 Two Bromomethyl groups N/A Dual leaving groups favor SN2 pathways.

Key Observations :

  • Propenyl Group : The allyl substituent in the target compound provides unsaturation, enabling participation in cycloaddition or polymerization reactions, unlike saturated analogs .
  • Bromine Reactivity : All brominated derivatives are prone to nucleophilic substitutions, but steric and electronic effects vary. For example, the isopropyl group in C₇H₁₃Br may hinder SN2 mechanisms compared to less bulky analogs .

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